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Compound of Interest

Compound Name: CUR61414

Cat. No.: B1669337 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

CUR61414 is a potent, cell-permeable antagonist of the Hedgehog signaling pathway, acting

as a selective binder to Smoothened (Smo) with a Ki value of 44 nM.[1] It has been shown to

inhibit proliferation and induce apoptosis in tumor cells, making it a valuable tool for research in

oncology and developmental biology.[2] Proper preparation of a stock solution is the first critical

step for accurate and reproducible experimental results. These application notes provide a

detailed protocol for the preparation, storage, and handling of CUR61414 stock solutions.

Quantitative Data Summary
A summary of the key quantitative data for CUR61414 is provided in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 550.7 g/mol [2]

Appearance Crystalline solid / Powder [2][3][4]

Purity >98% [2][3][4]

Solubility in DMSO Up to 70 mM (or 40 mg/mL) [3][4]

Solubility in Ethanol Up to 30 mM (or 20 mg/mL) [3][4]

Storage (Solid)
-20°C, desiccated, stable for ≥

2 years
[2][3][4]

Storage (Stock Solution)
-20°C for up to 2 months;

-80°C for up to 6 months
[1][3][5]

Experimental Protocols
Materials and Equipment

CUR61414 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Safety Precautions
Always handle CUR61414 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.
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Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Stock Solution Preparation Protocol (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of CUR61414 in DMSO.

3.1. Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of CUR61414 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 550.7 g/mol = 5.507 mg

3.2. Step-by-Step Procedure:

Equilibrate: Allow the vial of CUR61414 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Carefully weigh out the calculated amount of CUR61414 powder using a

calibrated analytical balance.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

CUR61414 powder. For instance, add 1 mL of DMSO to 5.507 mg of CUR61414 to achieve

a 10 mM concentration.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid in dissolution if necessary.[5]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

cryovials.[6][7]

Storage: Store the aliquots at -20°C for short-term storage (up to 2 months) or at -80°C for

long-term storage (up to 6 months).[1][3][5]
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Working Solution Preparation
For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the final desired working concentration. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is low (typically <0.5%) to avoid solvent-

induced cytotoxicity.[6][7]
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Caption: CUR61414 inhibits the Hedgehog signaling pathway by targeting Smoothened.
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Caption: Workflow for the preparation of CUR61414 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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